Cas no 1309982-63-5 (tert-Butyl (5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate)

• Product Name: tert-Butyl (5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate
• CAS No: 1309982-63-5
• MF: C₁₆H₂₄BN₃O₆
• MW: 365.189264297485
• MDL: MFCD08063065
• CID: 1033324
• PubChem ID: 53398376
• Update Time: 2025-10-28

tert-Butyl (5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate
• 2-tert-Butyloxycarbonylamino-5-nitropyridine-3-boronic acid pinacol ester
• Boc-2-Amino-5-nitropyridine-3-boronic acid pinacol ester
• tert-butyl N-[5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]carbamate
• tert-Butyl(5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate
• MFCD08063065
• AKOS015949937
• 1309982-63-5
• FD10448
• DTXSID20694425
• tert-Butyl [5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]carbamate

• MDL： MFCD08063065
• Inchi： 1S/C16H24BN3O6/c1-14(2,3)24-13(21)19-12-11(8-10(9-18-12)20(22)23)17-25-15(4,5)16(6,7)26-17/h8-9H,1-7H3,(H,18,19,21)
• InChI Key： JVFYGBNUVHDLDJ-UHFFFAOYSA-N
• SMILES： O1B(C2=CC(=CN=C2NC(=O)OC(C)(C)C)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 365.17600
• Monoisotopic Mass: 365.1758157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 115.50000
• LogP: 3.23220

Additional information on tert-Butyl (5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate

Comprehensive Guide to tert-Butyl (5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate (CAS No. 1309982-63-5)

tert-Butyl (5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate (CAS No. 1309982-63-5) is a specialized boronic ester derivative with significant applications in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of nitropyridine carbamates and is widely recognized for its role in Suzuki-Miyaura cross-coupling reactions, a pivotal method in modern synthetic chemistry. Researchers and industries value this compound for its stability, reactivity, and versatility in constructing complex molecular architectures.

The molecular structure of tert-Butyl (5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate features a pyridine ring substituted with a nitro group at the 5-position and a boronic ester at the 3-position. The tert-butyl carbamate moiety at the 2-position enhances the compound's solubility and stability, making it suitable for various synthetic applications. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group ensures excellent compatibility with palladium-catalyzed coupling reactions, a key feature for drug discovery and development.

One of the most prominent applications of CAS No. 1309982-63-5 is in the synthesis of biaryl compounds, which are essential building blocks in pharmaceuticals, agrochemicals, and advanced materials. The compound's ability to participate in Suzuki-Miyaura cross-coupling reactions allows chemists to create diverse carbon-carbon bonds efficiently. This reactivity is particularly valuable in the development of kinase inhibitors and other bioactive molecules targeting various diseases, including cancer and inflammatory disorders.

Recent advancements in AI-driven drug discovery and high-throughput screening have increased the demand for high-purity boronic acid derivatives like tert-Butyl (5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate. Researchers are leveraging this compound to explore novel structure-activity relationships (SAR) and optimize drug candidates with improved efficacy and safety profiles. Its compatibility with automated synthesis platforms further enhances its utility in modern medicinal chemistry workflows.

The global market for specialty boronic esters is expanding rapidly, driven by the growing pharmaceutical and electronics industries. CAS No. 1309982-63-5 is gaining attention as a critical intermediate in the production of OLED materials and organic semiconductors, where precise molecular control is essential for performance. Additionally, the compound's role in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities underscores its importance in cutting-edge research.

Handling and storage of tert-Butyl (5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate require standard laboratory precautions to maintain its integrity. The compound should be stored in a cool, dry environment, protected from moisture and light, to prevent degradation. Proper handling ensures consistent performance in synthetic applications and extends the shelf life of this valuable reagent.

In summary, tert-Butyl (5-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate (CAS No. 1309982-63-5) is a versatile and highly functionalized boronic ester with broad applications in drug discovery, materials science, and organic synthesis. Its unique structural features and reactivity profile make it indispensable for researchers aiming to develop innovative solutions in chemistry and beyond. As the demand for precision synthesis and tailored molecular architectures grows, this compound will continue to play a pivotal role in advancing scientific and industrial progress.